Cas no 2248269-40-9 (2-(3-Bromophenyl)-4-(difluoromethyl)triazole)

• Product Name: 2-(3-Bromophenyl)-4-(difluoromethyl)triazole
• CAS No: 2248269-40-9
• MF: C₉H₆BrF₂N₃
• MW: 274.06484746933
• CID: 5764892
• PubChem ID: 137939648
• Update Time: 2025-06-08

2-(3-Bromophenyl)-4-(difluoromethyl)triazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-4-(difluoromethyl)triazole
• 2248269-40-9
• EN300-6508081
• 2-(3-bromophenyl)-4-(difluoromethyl)-2H-1,2,3-triazole

• Inchi： 1S/C9H6BrF2N3/c10-6-2-1-3-7(4-6)15-13-5-8(14-15)9(11)12/h1-5,9H
• InChI Key： TXDJLPRAAQUQSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1N=CC(C(F)F)=N1

Computed Properties

• Exact Mass: 272.97132g/mol
• Monoisotopic Mass: 272.97132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(3-Bromophenyl)-4-(difluoromethyl)triazole

2-(3-Bromophenyl)-4-(difluoromethyl)triazole (CAS No. 2248269-40-9): A Versatile Building Block for Modern Organic Synthesis

The compound 2-(3-Bromophenyl)-4-(difluoromethyl)triazole (CAS No. 2248269-40-9) has emerged as a critical intermediate in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for triazole derivatives in drug discovery, this molecule offers a perfect balance of reactivity and stability, making it a preferred choice for click chemistry applications and heterocyclic synthesis. Its difluoromethyl group enhances metabolic stability, a property highly sought after in the development of bioactive molecules.

Recent trends in organic synthesis highlight the growing importance of halogenated triazoles, particularly those with bromine substituents, as they facilitate further functionalization via cross-coupling reactions. The 3-bromophenyl moiety in this compound enables Suzuki-Miyaura and Buchwald-Hartwig couplings, aligning with the industry's shift toward fragment-based drug design. Researchers frequently search for "triazole building blocks" or "difluoromethyl heterocycles," reflecting its relevance in medicinal chemistry pipelines.

From an SEO perspective, queries like "CAS 2248269-40-9 supplier" or "2-(3-Bromophenyl)-4-(difluoromethyl)triazole applications" rank highly, underscoring commercial and academic interest. The compound’s role in PET radioligand synthesis (positron emission tomography) has also gained traction, addressing the need for imaging probes in neurological research. Its lipophilicity and hydrogen-bond acceptor capacity further make it valuable for optimizing blood-brain barrier permeability in CNS drug candidates.

Environmental and regulatory considerations have spurred interest in sustainable synthetic routes for such intermediates. Innovations like flow chemistry and catalytic C-H activation are being explored to produce 2-(3-Bromophenyl)-4-(difluoromethyl)triazole with reduced waste. This aligns with the broader "green chemistry" movement, a hot topic among researchers seeking eco-friendly reagents.

In material science, the compound’s triazole ring contributes to metal-organic frameworks (MOFs) and polymeric materials, where its rigid aromatic backbone improves thermal stability. Searches for "triazole-based polymers" or "difluoromethyl functionalization" often intersect with applications of this chemical. Its UV absorption properties also make it a candidate for photoresist materials in semiconductor manufacturing.

For patent analysis, 2248269-40-9 appears in filings related to kinase inhibitors and antifungal agents, reflecting its therapeutic potential. The rise of AI-assisted drug discovery has further amplified demand for such highly functionalized intermediates, as machine learning models prioritize scaffolds with diverse substitution patterns.

In summary, 2-(3-Bromophenyl)-4-(difluoromethyl)triazole exemplifies the convergence of synthetic utility and multidisciplinary applicability. Its adaptability across pharmaceuticals, materials science, and catalysis ensures its continued prominence in both literature and industrial workflows.